Cas no 354564-17-3 (1-Piperazinecarboxylic acid, 4-[[(2S)-1-ethyl-2-piperidinyl]carbonyl]-,1,1-dimethylethyl ester)
354564-17-3 structure
Product Name:1-Piperazinecarboxylic acid, 4-[[(2S)-1-ethyl-2-piperidinyl]carbonyl]-,1,1-dimethylethyl ester
CAS No:354564-17-3
MF:C17H31N3O3
MW:325.446344614029
CID:1470439
Update Time:2024-08-24
1-Piperazinecarboxylic acid, 4-[[(2S)-1-ethyl-2-piperidinyl]carbonyl]-,1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1-Piperazinecarboxylic acid, 4-[[(2S)-1-ethyl-2-piperidinyl]carbonyl]-,1,1-dimethylethyl ester
- 1-Piperazinecarboxylic acid, 4-[[(2S)-1-ethyl-2-piperidinyl]carbonyl]-, 1,1-dimethylethyl ester
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- Inchi: 1S/C17H31N3O3/c1-5-18-9-7-6-8-14(18)15(21)19-10-12-20(13-11-19)16(22)23-17(2,3)4/h14H,5-13H2,1-4H3/t14-/m0/s1
- InChI Key: XBXUBJHLKZEMKY-AWEZNQCLSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCN(C([C@@H]2CCCCN2CC)=O)CC1
Computed Properties
- Exact Mass: 325.23673
Experimental Properties
- Density: 1.091±0.06 g/cm3(Predicted)
- Boiling Point: 452.4±45.0 °C(Predicted)
- PSA: 53.09
- pka: 8.99±0.10(Predicted)
1-Piperazinecarboxylic acid, 4-[[(2S)-1-ethyl-2-piperidinyl]carbonyl]-,1,1-dimethylethyl ester Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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